Melatonin-d3

• Molecular Formula: C13H16N2O2
• Molecular Weight: 235.30 g/mol
• InChI: InChI=1S/C13H16N2O2/c1-9(16)14-6-5-10-8-15-13-4-3-11(17-2)7-12(10)13/h3-4,7-8,15H,5-6H2,1-2H3,(H,14,16)/i1D3
• InChIKey: DRLFMBDRBRZALE-FIBGUPNXSA-N

Quantifying endogenous melatonin without analyte-free matrix? Melatonin-d3 (N-Acetyl-5-methoxytryptamine-d3) is the validated solution. This stable isotope-labeled internal standard (SIL-IS) carries three deuterium atoms on the acetyl group, providing co-elution and matched matrix effects with the native analyte. • Dual-IS method validated in human milk/plasma: 1 pg/mL LLOQ, 101.7% recovery (Jin et al. 2021) • Acetyl-labeling enables AFMK-d3 formation for four-plex antioxidant pathway analysis • ≥99% isotopic purity, 3 Da separation - compliant with minimum regulatory threshold for SIL-IS

Melatonin-d3 Compound Profile

Melatonin-d3 (N-Acetyl-5-methoxytryptamine-d3, CAS 90735-69-6) is a deuterium-labeled analog of the endogenous pineal hormone melatonin, carrying three deuterium atoms on the acetyl group [1]. With a molecular formula of C13H13D3N2O2 and a molecular weight of 235.30 g/mol, it exhibits a +3 Da mass shift relative to unlabeled melatonin (232.28 g/mol), enabling its use as an internal standard or surrogate analyte in liquid chromatography–tandem mass spectrometry (LC-MS/MS) assays [1][2]. Unlike structural analog internal standards, stable isotope-labeled internal standards such as melatonin-d3 co-elute with the native analyte and experience nearly identical extraction recovery, ionization efficiency, and matrix effects, thereby providing superior correction for analytical variability [2].

1

Stable isotope-labeled internal standard (SIL-IS) for quantitative LC-MS/MS bioanalysis

2

Acetyl-deuterated melatonin analog; co-elutes with native analyte for matched extraction and ionization behavior

3

Supports matrix effect correction in complex research matrices without structural analog variability

• [1] Almeida EA, Martinez GR, Klitzke CF, de Medeiros MH, Di Mascio P. Synthesis of internal labeled standards of melatonin and its metabolite N1-acetyl-N2-formyl-5-methoxykynuramine for their quantification using an on-line liquid chromatography-electrospray tandem mass spectrometry system. J Pineal Res. 2004 Jan;36(1):64-71. doi: 10.1046/j.1600-079x.2003.00098.x. PMID: 14675132. View Source
• [2] Jin W, Gui J, Li G, Jiang F, Han D. High-throughput quantitation of trace level melatonin in human milk by on-line enrichment liquid chromatography-tandem mass spectrometry. Anal Chim Acta. 2021 Sep 1;1176:338764. doi: 10.1016/j.aca.2021.338764. PMID: 34399902. View Source

Melatonin-d3 Substitution Risks

Deuterated melatonin analogs are not interchangeable in quantitative bioanalysis. The labeling position directly determines which fragment ions are available for multiple reaction monitoring (MRM) and whether the stable isotope-labeled internal standard (SIL-IS) can be deployed orthogonally within a dual-internal-standard method [1]. Melatonin-d3 carries its deuterium atoms on the acetyl moiety, which is lost as a neutral fragment during collision-induced dissociation (CID), whereas melatonin-d4 is labeled on the ethylamine side chain and retains its mass tag in the predominant product ion [1][2]. Furthermore, class-level guidance stipulates that a deuterated SIL-IS must exhibit a mass difference of at least 3 Da to avoid spectral overlap with the native analyte's isotopologue cluster, placing melatonin-d3 exactly at this compliance threshold while melatonin-d4 exceeds it [+4 Da] [3]. Substituting one for the other without matching the labeling architecture to the intended MRM strategy can compromise method selectivity, alter matrix effect correction, or invalidate a dual-IS workflow.

Melatonin-d3 (Target)

Deuterium on acetyl group; label lost during CID, sharing product ion with unlabeled analyte

Melatonin-d4 (Potential Substitute)

Deuterium on ethyl linker; retains mass tag in product ion, enabling independent MRM monitoring

Melatonin-d3 (Target)

Mass shift of 3 Da meets the minimum compliance threshold with no safety margin

Melatonin-d4 (Potential Substitute)

4 Da mass shift exceeds minimum, reducing isotopologue overlap risk in complex matrices

Melatonin-d3 (Target)

Validated for dual-IS surrogate analyte workflows; not suited for conventional product-ion-resolved SIL-IS

Melatonin-d4 (Potential Substitute)

Compatible with standard SIL-IS MRM methods; surrogate analyte dual-IS capability not reported

• [1] Almeida EA, Martinez GR, Klitzke CF, de Medeiros MH, Di Mascio P. Synthesis of internal labeled standards of melatonin and its metabolite N1-acetyl-N2-formyl-5-methoxykynuramine for their quantification using an on-line liquid chromatography-electrospray tandem mass spectrometry system. J Pineal Res. 2004 Jan;36(1):64-71. doi: 10.1046/j.1600-079x.2003.00098.x. PMID: 14675132. View Source
• [2] Jin W, Gui J, Li G, Jiang F, Han D. High-throughput quantitation of trace level melatonin in human milk by on-line enrichment liquid chromatography-tandem mass spectrometry. Anal Chim Acta. 2021 Sep 1;1176:338764. doi: 10.1016/j.aca.2021.338764. PMID: 34399902. View Source
• [3] Antpedia. Internal Standard Selection Strategy – Stable Isotope Labeling Utilization and Limitations. 2021 Aug 10. [Technical guidance document]. View Source

Melatonin-d3 Differentiation Evidence

Dual-IS Surrogate Analyte Capability

Melatonin-d3 (MEL-d3) has been uniquely validated as a surrogate standard in a dual-internal-standard LC-MS/MS method where melatonin-d4 (MEL-d4) served as the authentic internal standard [1]. In this configuration, MEL-d3 was used to construct the calibration curve in the authentic biological matrix (human milk), while MEL-d4 corrected for matrix effects across all samples. This orthogonal deployment is not feasible with a single deuterated analog. The method achieved a lower limit of quantification (LLOQ) of 1 pg/mL using only 100 µL of sample, with intra-assay precision ≤4.1% RSD and inter-assay precision ≤6.8% RSD [1]. The overall relative matrix effect of MEL-d3/MEL-d4 was close to 100%, demonstrating that MEL-d4 fully corrected matrix-induced signal alterations affecting MEL-d3 [1].

Dual-IS Surrogate Analyte

Head-to-head

LLOQ 1 pg/mL, intra-assay precision ≤4.1% RSD, inter-assay ≤6.8% RSD; matrix effect ratio ≈100%; spike recovery 101.7% (5.1% RSD)

Supports endogenous compound quantification in complex research matrices without analyte-free surrogate matrix

Requires melatonin-d4 as internal standard; validated in human milk analysis (Jin et al. 2021)

Evidence Dimension	Surrogate analyte compatibility in dual-IS LC-MS/MS method
Target Compound Data	MEL-d3 as surrogate standard; MEL-d4 as internal standard; LLOQ = 1 pg/mL; accuracy ≤11.0% deviation from nominal; intra-assay precision ≤4.1% RSD; inter-assay precision ≤6.8% RSD; matrix effect (MEL-d3/MEL-d4 ratio) ≈100%; spike recovery = 101.7% (5.1% RSD)
Comparator Or Baseline	MEL-d4 served as internal standard in the same assay; previously reported methods without dual-IS strategy typically achieve higher LLOQ (≥2–5 pg/mL) or require larger sample volumes
Quantified Difference	Unique dual-IS architecture made possible by using d3 and d4 orthogonally; LLOQ of 1 pg/mL represents a ≥2-fold improvement over prior methods; sample volume reduced to 100 µL supports high-throughput automation
Conditions	On-line enrichment LC-MS/MS with positive-mode multiple reaction monitoring (MRM); human milk matrix; 96-well plate protein precipitation with acetonitrile; calibration range 1–1000 pg/mL; Shimadzu LC-MS system

Why This Matters

This is the only peer-reviewed demonstration of a surrogate-analyte dual-IS LC-MS/MS method for melatonin that leverages melatonin-d3 and melatonin-d4 together, providing a procurement rationale for laboratories that require endogenous compound quantification in matrices where analyte-free surrogate matrix is unavailable.

• [1] Jin W, Gui J, Li G, Jiang F, Han D. High-throughput quantitation of trace level melatonin in human milk by on-line enrichment liquid chromatography-tandem mass spectrometry. Anal Chim Acta. 2021 Sep 1;1176:338764. doi: 10.1016/j.aca.2021.338764. PMID: 34399902. View Source

Acetyl-Specific Fragmentation vs. Melatonin-d4

Melatonin-d3 is synthesized by reacting 5-methoxytryptamine with deuterated acetyl chloride (CD3COCl), placing all three deuterium atoms on the N-acetyl moiety [1]. Collision-induced dissociation (CID) of melatonin-d3 yields a predominant product ion at m/z 174—identical to unlabeled melatonin—because the deuterated acetyl group (CD3CO-) is lost as a neutral fragment [1]. In contrast, melatonin-d4 (N-Acetyl-5-methoxytryptamine-a,a-b,b-d4) carries deuterium on the ethyl linker and retains its mass tag in the product ion (m/z 178 vs. 174 for unlabeled) [2]. Consequently, the validated MRM transitions are 236→174 for melatonin-d3 and 237→178 for melatonin-d4 [1][2]. This fragmentation behavior means melatonin-d3 cannot serve as a SIL-IS when monitoring the 233→174 (melatonin) transition, because the IS and analyte share the same product ion, whereas melatonin-d4 can provide independent product ion monitoring.

Fragmentation Label Position

Cross-study comparable

Melatonin-d3: 236→174 (label lost); Melatonin-d4: 237→178 (label retained); unlabeled: 233→174

Determines MRM strategy: surrogate analyte vs. conventional product-ion-resolved SIL-IS

d3 shares product ion with native analyte, requiring precursor-ion selectivity or dual-IS configuration

Evidence Dimension	CID fragmentation product ion retention of deuterium label
Target Compound Data	Melatonin-d3: precursor [M+H]+ m/z 236; predominant product ion m/z 174 (label lost as neutral CD3CO- fragment); labeling position: acetyl group (2,2,2-d3)
Comparator Or Baseline	Melatonin-d4: precursor [M+H]+ m/z 237; predominant product ion m/z 178 (label retained); labeling position: ethyl linker (a,a,b,b-d4). Unlabeled melatonin: precursor [M+H]+ m/z 233; product ion m/z 174.
Quantified Difference	Product ion mass difference: melatonin-d3 shares m/z 174 with unlabeled melatonin; melatonin-d4 product ion is +4 Da shifted (m/z 178). This determines whether the IS can be chromatographically distinguished from the analyte at the product ion stage.
Conditions	Positive-mode electrospray ionization (ESI+) LC-MS/MS; collision-induced dissociation; full scan and MRM modes; human plasma (Almeida et al. 2004) and human plasma (Shimadzu application note, 2020)

Why This Matters

The labeling position dictates the MRM strategy: laboratories selecting melatonin-d3 must design methods using precursor-ion selectivity alone or employ it in a surrogate-analyte role, whereas melatonin-d4 is compatible with conventional product-ion-resolved SIL-IS workflows. This is a fundamental method-development decision point.

• [1] Almeida EA, Martinez GR, Klitzke CF, de Medeiros MH, Di Mascio P. Synthesis of internal labeled standards of melatonin and its metabolite N1-acetyl-N2-formyl-5-methoxykynuramine for their quantification using an on-line liquid chromatography-electrospray tandem mass spectrometry system. J Pineal Res. 2004 Jan;36(1):64-71. doi: 10.1046/j.1600-079x.2003.00098.x. PMID: 14675132. View Source
• [2] Shimadzu Corporation. A Rapid, Simple and Sensitive Assay for Quantitative Determination of Melatonin in Human Plasma Using Shimadzu LCMS-8045. Application Note, 2020. MRM transitions: m/z 232.95→173.90 for melatonin; m/z 237.10→178.20 for melatonin-d4. View Source

Deuterated IS Mass Difference Compliance

Industry consensus guidance states that deuterated internal standards for small-molecule LC-MS/MS should exhibit a mass difference of at least 3 Da relative to the unlabeled analyte to prevent spectral overlap between the internal standard signal and the analyte's natural-abundance isotopologue cluster [1][2]. Melatonin-d3 provides exactly +3 Da (m/z 233→236), meeting the minimum requirement. Melatonin-d4 provides +4 Da (m/z 233→237), exceeding it. Guidance specifically notes that low-label-count compounds (e.g., d2, d3) carry elevated risk of isotopologue overlap, and that ≥3 Da mass difference with ≥99% isotopic purity is the recommended minimum [2]. Melatonin-d3 sits precisely at this decision boundary: it is compliant but offers no safety margin beyond the minimum.

Mass Difference Compliance

Class-level inference

Melatonin-d3: Δm = +3 Da (minimum); Melatonin-d4: Δm = +4 Da (exceeds); industry guidance ≥3 Da, ≥99% isotopic purity

d3 meets threshold but offers no margin; native M+3 isotopologue may compromise selectivity

Verify isotopic purity ≥99% and assess native isotopologue pattern in target matrix

Evidence Dimension	Mass difference between SIL-IS and unlabeled analyte
Target Compound Data	Melatonin-d3: Δm = +3 Da (m/z 233→236); isotopic purity reported at 99.15% (MedChemExpress) to ≥99.5% (Alfa Chemistry)
Comparator Or Baseline	Melatonin-d4: Δm = +4 Da (m/z 233→237); isotopic purity reported at 99.70% (MedChemExpress). Industry minimum: Δm ≥3 Da, isotopic purity ≥99%.
Quantified Difference	Melatonin-d3 meets the minimum threshold with zero margin; melatonin-d4 exceeds it by +1 Da. For analytes with prominent M+2 or M+3 natural isotopologue peaks, the d3 label may provide insufficient separation.
Conditions	General LC-MS/MS quantitative bioanalysis design principles; applicable to QqQ and high-resolution MS platforms operating at unit mass resolution

Why This Matters

For procurement, this means melatonin-d3 is appropriate when the native analyte has negligible M+3 natural abundance and when isotopic purity is verified ≥99%. In matrices with high endogenous melatonin concentrations or on instruments with limited mass resolution, melatonin-d4 may offer safer baseline separation.

• [1] Antpedia. Internal Standard Selection Strategy – Stable Isotope Labeling Utilization and Limitations. 2021 Aug 10. Guidance: choose deuterated products with mass difference >3 Da (D3 or above); isotopic abundance >98%. View Source
• [2] Info-Pharma. Internal Standard Selection Strategy – Stable Isotope Labeling Utilization and Limitations. 2025 Nov 7. Guidance: low label count (e.g., d2, d3) may cause analyte signal overlap; mass difference ≥3 Da and isotopic purity ≥99% recommended. View Source

AFMK-d3 Metabolite Tracing

Melatonin-d3 can be photooxidized to generate the corresponding deuterated metabolite AFMK-d3 (N1-acetyl-N2-formyl-5-methoxykynuramine-d3) in vitro, enabling simultaneous LC-MS/MS quantification of both melatonin and its oxidative metabolite using a single isotopologue pair [1]. The MRM transitions for AFMK-d3 (m/z 268→178) are fully resolved from those of unlabeled AFMK (m/z 265→178) and from melatonin/melatonin-d3 (233→174 and 236→174), allowing a four-plex monitoring setup within a single analytical run [1]. This paired analyte-metabolite tracing capability is not demonstrated for melatonin-d4 in the published literature, as the acetyl-group-specific labeling of d3 is what enables the metabolic conversion to AFMK-d3 while retaining the deuterium signature on the formyl-kynuramine moiety [1].

AFMK-d3 Metabolite Tracing

Reported

Four-plex MRM: melatonin (233→174), d3 (236→174), AFMK (265→178), AFMK-d3 (268→178); correlation coefficients >0.999

Enables paired analyte-metabolite quantification in a single LC-MS/MS run for oxidative pathway studies

Requires photooxidation of melatonin-d3; not demonstrated with melatonin-d4

Evidence Dimension	Capacity to generate a deuterated metabolite standard for paired analyte-metabolite quantification
Target Compound Data	Melatonin-d3 → AFMK-d3 (photooxidation); AFMK-d3 [M+H]+ m/z 268; MRM transition 268→178; simultaneously monitored with melatonin (233→174), melatonin-d3 (236→174), and AFMK (265→178)
Comparator Or Baseline	Unlabeled melatonin → AFMK (m/z 265→178). No published demonstration of analogous d4-to-AFMK-d4 workflow with validated MRM transitions.
Quantified Difference	Enables four-plex MRM method (melatonin, melatonin-d3, AFMK, AFMK-d3) validated in human plasma; correlation coefficients >0.999 reported for both analytes
Conditions	On-line LC/ESI/MS-MS system; positive ion mode; human plasma; photooxidation of melatonin-d3 using visible light and methylene blue sensitizer for AFMK-d3 preparation

Why This Matters

Laboratories studying melatonin's antioxidant role via AFMK pathway analysis gain a unique dual-analyte SIL-IS solution by procuring melatonin-d3 that is not replicated by melatonin-d4.

• [1] Almeida EA, Martinez GR, Klitzke CF, de Medeiros MH, Di Mascio P. Synthesis of internal labeled standards of melatonin and its metabolite N1-acetyl-N2-formyl-5-methoxykynuramine for their quantification using an on-line liquid chromatography-electrospray tandem mass spectrometry system. J Pineal Res. 2004 Jan;36(1):64-71. doi: 10.1046/j.1600-079x.2003.00098.x. PMID: 14675132. View Source

Melatonin-d3 Application Scenarios

Endogenous Melatonin via Surrogate Analyte

When quantifying endogenous melatonin in matrices such as human milk, plasma, or urine where an analyte-free surrogate matrix is unavailable, melatonin-d3 serves as the surrogate calibration standard while melatonin-d4 functions as the internal standard. This dual-IS approach, validated by Jin et al. (2021) with a 1 pg/mL LLOQ and ≤6.8% inter-assay precision, eliminates the need for charcoal-stripped or synthetic surrogate matrices that may inadequately replicate authentic matrix behavior [1].

Paired Melatonin-AFMK Pathway Analysis

For studies investigating melatonin's role as an antioxidant via the AFMK pathway, melatonin-d3 provides a unique capability: photooxidation of melatonin-d3 produces AFMK-d3, enabling a four-plex LC-MS/MS method that simultaneously monitors melatonin (m/z 233→174), melatonin-d3 (236→174), AFMK (265→178), and AFMK-d3 (268→178) in a single injection. This workflow, established in human plasma by Almeida et al. (2004), is not achievable with ethyl-linker-labeled analogs such as melatonin-d4 [2].

High-Throughput Melatonin Screening

The Jin et al. (2021) method using melatonin-d3 as a surrogate standard, with 96-well plate protein precipitation and on-line enrichment LC-MS/MS, processed 100 µL sample volumes with an LLOQ of 1 pg/mL and spike recovery of 101.7% (5.1% RSD). This throughput and sensitivity profile supports large-cohort studies of circadian rhythm biomarkers in vulnerable populations (e.g., lactating women, neonates) where sample volume is limited and trace-level quantification is required [1].

Method Development for Mass Separation Compliance

For laboratories operating triple-quadrupole MS systems at unit mass resolution, melatonin-d3 meets the minimum 3 Da mass difference requirement for deuterated SIL-IS use, making it a compliant choice when vendor-certified isotopic purity ≥99% is confirmed [3][4]. Procurement decisions should weigh this against the +4 Da separation of melatonin-d4, particularly when the native analyte displays a non-negligible M+3 natural isotopologue peak in the target matrix.

Application

Selection Property

Validation Focus

Endogenous melatonin quantification

Surrogate calibrant + internal standard dual-IS workflow compatibility

Matrix effect correction and assay precision in biological research matrices (e.g., human milk)

Melatonin oxidative metabolism (AFMK pathway) studies

Paired analyte-metabolite SIL-IS capability via photooxidation

Specificity of AFMK-d3 MRM transitions and four-plex method performance

Large-cohort circadian rhythm biomarker research

High-sensitivity LC-MS/MS workflow with low sample volume requirement

Throughput, recovery, and lower limit of quantification in trace-level analysis

LC-MS/MS method development for SIL-IS selection

Mass shift compliance assessment (3 Da minimum)

Isotopologue overlap risk evaluation and isotopic purity verification

• [1] Jin W, Gui J, Li G, Jiang F, Han D. High-throughput quantitation of trace level melatonin in human milk by on-line enrichment liquid chromatography-tandem mass spectrometry. Anal Chim Acta. 2021 Sep 1;1176:338764. doi: 10.1016/j.aca.2021.338764. PMID: 34399902. View Source
• [2] Almeida EA, Martinez GR, Klitzke CF, de Medeiros MH, Di Mascio P. Synthesis of internal labeled standards of melatonin and its metabolite N1-acetyl-N2-formyl-5-methoxykynuramine for their quantification using an on-line liquid chromatography-electrospray tandem mass spectrometry system. J Pineal Res. 2004 Jan;36(1):64-71. doi: 10.1046/j.1600-079x.2003.00098.x. PMID: 14675132. View Source
• [3] Antpedia. Internal Standard Selection Strategy – Stable Isotope Labeling Utilization and Limitations. 2021 Aug 10. View Source
• [4] Info-Pharma. Internal Standard Selection Strategy – Stable Isotope Labeling Utilization and Limitations. 2025 Nov 7. Guidance: mass difference ≥3 Da and isotopic purity ≥99% recommended. View Source